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Introduction

Roxifiban Acetate (formerly known as DMP-754) is an orally active prodrug of the potent and
specific glycoprotein (GP) lIb/llla receptor antagonist, XV459. As a key mediator in the final
common pathway of platelet aggregation, the GPIIb/llla receptor is a critical target for
antiplatelet therapies aimed at preventing thrombotic events in patients with cardiovascular
diseases. This technical guide provides a comprehensive overview of the pharmacokinetics,
oral bioavailability, and analytical methodologies associated with Roxifiban Acetate and its
active metabolite, XV459.

Mechanism of Action

Roxifiban Acetate is an ester prodrug that undergoes hydrolysis after oral administration to
form its active metabolite, XV459.[1] XV459 is a non-peptide mimetic of the Arg-Gly-Asp (RGD)
sequence, which is crucial for the binding of fibrinogen to the GPIIb/llla receptor on platelets.
By competitively inhibiting this binding, XV459 effectively blocks the final step in platelet
aggregation, regardless of the initial agonist.[1]

Signaling Pathway of GPIIb/llla Receptor in Platelet
Aggregation
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The following diagram illustrates the signaling pathway leading to platelet aggregation and the
point of inhibition by Roxifiban's active metabolite, XV459.
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LC-MS/MS Quantification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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